Cas no 2229244-57-7 (2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one
• CAS No: 2229244-57-7
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 6269377
• PubChem ID: 165882927
• Update Time: 2025-06-13

2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one
• EN300-1942069
• 2229244-57-7

• Inchi： 1S/C9H7F2NO4/c1-16-5-2-3-7(12(14)15)6(4-5)8(13)9(10)11/h2-4,9H,1H3
• InChI Key： ZSRAIYHGZRHDAH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1[N+](=O)[O-])OC)=O)F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one

Comprehensive Analysis of 2,2-Difluoro-1-(5-Methoxy-2-Nitrophenyl)Ethan-1-One (CAS No. 2229244-57-7)

The compound 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one (CAS No. 2229244-57-7) is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and nitrophenyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and fluorescence probes, aligning with current trends in precision medicine and diagnostic tools.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s methoxy and nitro functional groups contribute to its reactivity, enabling applications in cross-coupling reactions and photocatalysis—topics frequently searched in AI-driven chemistry platforms. Its CAS No. 2229244-57-7 is often queried alongside terms like "synthetic routes" and "spectroscopic data," reflecting user interest in practical synthesis and characterization.

From an industrial perspective, 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)ethan-1-one is explored for its potential in material science, particularly in designing organic electronic materials. The difluoro group’s electron-withdrawing properties enhance charge transport, a hot topic in optoelectronics research. SEO analytics reveal related searches such as "fluorinated ketones in OLEDs" and "nitrophenyl derivatives for sensors," underscoring its multidisciplinary relevance.

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